Cas no 900010-58-4 (9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)
9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 7H-Purine-6-carboxamide, 8,9-dihydro-9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-
- 9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
-
- Inchi: 1S/C20H17N5O3/c1-11-5-3-6-12(9-11)18-22-15(17(21)26)16-19(24-18)25(20(27)23-16)13-7-4-8-14(10-13)28-2/h3-10H,1-2H3,(H2,21,26)(H,23,27)
- InChI Key: KXKCFYAPYCDRII-UHFFFAOYSA-N
- SMILES: N1C2C(=NC(C3=CC=CC(C)=C3)=NC=2C(N)=O)N(C2=CC=CC(OC)=C2)C1=O
9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2745-0214-2μmol |
9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide |
900010-58-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2745-0214-1mg |
9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide |
900010-58-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2745-0214-2mg |
9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide |
900010-58-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 |
9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
Professional Introduction to Compound with CAS No. 900010-58-4 and Product Name: 9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
Compound with the CAS number 900010-58-4 and the product name 9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the purine derivative class, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this compound features a fused heterocyclic system consisting of a purine core substituted with aromatic rings, which contributes to its distinctive chemical behavior and biological activity.
The purine core of this molecule is a well-known scaffold in medicinal chemistry, renowned for its role in various biological processes and its utility in drug design. The presence of an 8-oxo group at the 8-position of the purine ring enhances the electrophilicity of the molecule, making it a promising candidate for further derivatization and functionalization. Additionally, the substitution at the 6-position with a carboxamide group introduces a polar moiety that can improve solubility and binding affinity to biological targets.
The aromatic rings attached to the purine core—specifically a 3-methoxyphenyl group at the 9-position and a 3-methylphenyl group at the 2-position—confer additional steric and electronic properties to the molecule. These substituents not only influence the compound's overall shape but also modulate its interactions with biological receptors. The 3-methoxyphenyl group, in particular, is known for its ability to enhance metabolic stability while maintaining strong binding interactions with target proteins.
Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such compounds. Molecular modeling studies suggest that 9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide exhibits favorable binding affinity to several key enzymes and receptors implicated in various diseases. These findings are particularly exciting given the increasing emphasis on structure-based drug design in modern pharmaceutical research.
In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological systems. Initial experiments indicate that it may exhibit inhibitory effects on enzymes involved in cell signaling pathways relevant to inflammation and cancer. The unique combination of substituents in its structure appears to enhance its ability to modulate these pathways without significant off-target effects. This selectivity is crucial for developing drugs with improved therapeutic profiles.
The synthesis of this compound represents a testament to the ingenuity of synthetic organic chemists. The multi-step process involves careful regioselective functionalization of the purine core, followed by introduction of the aromatic substituents. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological evaluation. Recent innovations in catalytic methods have streamlined some of these steps, making large-scale synthesis more feasible.
The potential applications of 9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide extend beyond traditional small-molecule drugs. Its structural features make it an attractive candidate for development as an inhibitor or modulator in areas such as immunotherapy and neurodegenerative diseases. Ongoing research is exploring its efficacy in preclinical models, with promising preliminary results suggesting therapeutic potential.
The role of computational tools in optimizing drug candidates cannot be overstated. Advanced algorithms are now capable of predicting how modifications to a molecule's structure will affect its biological activity. By leveraging these tools, researchers can accelerate the discovery process significantly. In the case of this compound, computational predictions have guided modifications that enhance its potency while reducing potential toxicity.
As interest in personalized medicine grows, compounds like this one are becoming increasingly important. Their unique structures allow for fine-tuning to target specific genetic or molecular profiles associated with different diseases. This flexibility makes them valuable assets in efforts to develop more effective and individualized treatments.
The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. Given these demands, compounds such as 9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide must undergo extensive characterization before moving into clinical trials. Recent improvements in analytical techniques have made it easier to assess purity and stability, ensuring that only well-characterized compounds proceed further along the development pipeline.
Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing such research. These partnerships foster innovation by combining expertise from different disciplines and sharing resources efficiently. The development of novel therapeutic agents relies heavily on interdisciplinary approaches that integrate synthetic chemistry, computational biology, pharmacology, and clinical research.
The future prospects for this compound remain bright as researchers continue to explore its potential applications. Ongoing studies aim to elucidate its mechanisms of action more fully while identifying any limitations or side effects that might arise from long-term use. These efforts are essential for translating laboratory findings into safe and effective treatments for patients worldwide.
900010-58-4 (9-(3-methoxyphenyl)-2-(3-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)